![molecular formula C10H14N2O2 B7478289 (3-Methyl-1,2-oxazol-5-yl)-piperidin-1-ylmethanone](/img/structure/B7478289.png)
(3-Methyl-1,2-oxazol-5-yl)-piperidin-1-ylmethanone
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Overview
Description
(3-Methyl-1,2-oxazol-5-yl)-piperidin-1-ylmethanone, also known as JNJ-42153605, is a small molecule inhibitor that has been studied for its potential therapeutic applications. This compound has been synthesized using various methods and has been investigated for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of (3-Methyl-1,2-oxazol-5-yl)-piperidin-1-ylmethanone is not fully understood. However, it has been suggested that this compound may act as an inhibitor of the serotonin transporter, which is involved in the regulation of serotonin levels in the brain. By inhibiting the serotonin transporter, this compound may increase the levels of serotonin in the brain, which may have a positive effect on mood and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to increase the levels of serotonin in the brain and improve mood and behavior. It has also been shown to have anti-inflammatory and anti-tumor effects.
Advantages and Limitations for Lab Experiments
(3-Methyl-1,2-oxazol-5-yl)-piperidin-1-ylmethanone has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and modified. It has also been shown to have low toxicity and good bioavailability. However, there are also limitations to using this compound in lab experiments. It may have off-target effects, and its mechanism of action is not fully understood.
Future Directions
There are several future directions for research on (3-Methyl-1,2-oxazol-5-yl)-piperidin-1-ylmethanone. One direction is to investigate its potential use in the treatment of psychiatric disorders, such as anxiety and depression. Another direction is to investigate its potential use in the treatment of cancer and other diseases. Further research is also needed to fully understand its mechanism of action and to develop more potent and selective inhibitors.
Synthesis Methods
The synthesis of (3-Methyl-1,2-oxazol-5-yl)-piperidin-1-ylmethanone has been described in several research articles. One method involves the reaction of 3-methyl-5-aminooxazole with 1-(4-chlorophenyl)piperidin-4-ylmethanone in the presence of a base and a catalyst. Another method involves the reaction of 3-methyl-5-aminooxazole with 1-(4-chlorophenyl)piperidin-4-ylmethanone in the presence of a reducing agent and a catalyst.
Scientific Research Applications
(3-Methyl-1,2-oxazol-5-yl)-piperidin-1-ylmethanone has been investigated for its potential therapeutic applications in various scientific research studies. It has been studied as a potential treatment for anxiety, depression, and other psychiatric disorders. It has also been investigated for its potential use in the treatment of cancer, diabetes, and other diseases.
properties
IUPAC Name |
(3-methyl-1,2-oxazol-5-yl)-piperidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-8-7-9(14-11-8)10(13)12-5-3-2-4-6-12/h7H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDZQCINBCFGORM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)C(=O)N2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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